N-(4-chlorophenyl)-4-hydroxy-3-(3-methylpyrrolidine-1-carbonyl)benzenesulfonamide

• IUPAC Name: N-(4-chlorophenyl)-4-hydroxy-3-(3-methylpyrrolidine-1-carbonyl)benzenesulfonamide
• InChI: InChI=1S/C18H19ClN2O4S/c1-12-8-9-21(11-12)18(23)16-10-15(6-7-17(16)22)26(24,25)20-14-4-2-13(19)3-5-14/h2-7,10,12,20,22H,8-9,11H2,1H3
• InChI Key: HZQHGKCDCCXNEG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(C1)C(=O)C2=C(C=CC(=C2)S(=O)(=O)NC3=CC=C(C=C3)Cl)O
• Molecular Formula: C18H19ClN2O4S
• Molecular Weight: 394.9 g/mol

Description

N-(4-chlorophenyl)-4-hydroxy-3-(3-methylpyrrolidine-1-carbonyl)benzenesulfonamide is a complex organic compound that features a sulfonamide group, a chlorophenyl group, and a pyrrolidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-chlorophenyl)-4-hydroxy-3-(3-methylpyrrolidine-1-carbonyl)benzenesulfonamide typically involves multiple steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through a cyclization reaction involving a suitable precursor, such as a 3-methylpyrrolidine derivative.

Introduction of the Chlorophenyl Group: This step often involves a nucleophilic aromatic substitution reaction where a chlorophenyl group is introduced to the molecule.

Sulfonamide Formation: The sulfonamide group is typically introduced through a reaction between a sulfonyl chloride and an amine group on the intermediate compound.

Hydroxylation: The hydroxyl group is introduced through a selective hydroxylation reaction, often using oxidizing agents under controlled conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to maximize yield and purity. This could include the use of catalysts, optimized reaction temperatures, and pressures, as well as continuous flow reactors to enhance reaction efficiency.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxyl group in the compound can undergo oxidation to form a ketone or aldehyde.

Reduction: The sulfonamide group can be reduced to an amine under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) with a palladium catalyst can be used.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base to facilitate substitution reactions.

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of various substituted aromatic compounds.

Scientific Research Applications

Chemistry

In chemistry, N-(4-chlorophenyl)-4-hydroxy-3-(3-methylpyrrolidine-1-carbonyl)benzenesulfonamide can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of various chemical reactions and mechanisms.

Biology

In biological research, this compound may be used to study enzyme interactions and inhibition, particularly those involving sulfonamide groups. It can serve as a model compound for understanding the behavior of similar molecules in biological systems.

Medicine

Medically, compounds with sulfonamide groups are known for their antibacterial properties. This compound could be investigated for potential therapeutic applications, including as an antibacterial or antifungal agent.

Industry

In industry, this compound could be used in the development of new materials or as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-(4-chlorophenyl)-4-hydroxy-3-(3-methylpyrrolidine-1-carbonyl)benzenesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can mimic the structure of natural substrates, allowing the compound to inhibit enzyme activity by binding to the active site. This inhibition can disrupt normal biological processes, leading to the desired therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

N-(4-chlorophenyl)-4-hydroxybenzenesulfonamide: Lacks the pyrrolidine ring, making it less complex.

N-(4-chlorophenyl)-3-(3-methylpyrrolidine-1-carbonyl)benzenesulfonamide: Lacks the hydroxyl group, which may affect its reactivity and biological activity.

N-(4-methylphenyl)-4-hydroxy-3-(3-methylpyrrolidine-1-carbonyl)benzenesulfonamide: Substitution of the chlorine atom with a methyl group, potentially altering its chemical properties and biological activity.

Uniqueness

N-(4-chlorophenyl)-4-hydroxy-3-(3-methylpyrrolidine-1-carbonyl)benzenesulfonamide is unique due to the combination of its functional groups, which confer specific chemical reactivity and potential biological activity. The presence of the chlorophenyl group, hydroxyl group, and pyrrolidine ring makes it a versatile compound for various applications in research and industry.